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Compound of Interest

Compound Name: 2-Methylfuran-3-carbohydrazide

Cat. No.: B1301015

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known basic properties of 2-Methylfuran-3-
carbohydrazide. Due to the limited availability of public data, some information is inferred from
related compounds and is intended to serve as a preliminary reference for research and
development purposes.

Core Properties

2-Methylfuran-3-carbohydrazide is a solid organic compound with the molecular formula
CeHsN202 and a molecular weight of 140.14 g/mol .[1] Its chemical structure consists of a furan
ring substituted with a methyl group at the 2-position and a carbohydrazide group at the 3-
position.

Physicochemical Data

Quantitative experimental data on the physical properties of 2-Methylfuran-3-carbohydrazide,
such as melting point, boiling point, and solubility, are not readily available in the public domain.
The compound is known to be a solid at room temperature.[1]
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Property Value Source
Molecular Formula CeHsN20:2 [1]
Molecular Weight 140.14 g/mol [1]
Physical Form Solid [1]

1S/C6H8N202/c1-4-5(2-3-10-

InChl 4)6(9)8-7/h2-3H,7H2,1H3, [1]
(H,8,9)
SMILES CcloccclC(=O)NN [1]

Spectral Data

Detailed experimental spectral data (NMR, IR, Mass Spectrometry) for 2-Methylfuran-3-
carbohydrazide are not publicly available. Commercial suppliers may offer this data upon
request. For reference, predicted mass spectrometry data is available, suggesting a
monoisotopic mass of 140.05858 Da.[2]

Synthesis

A specific, detailed experimental protocol for the synthesis of 2-Methylfuran-3-
carbohydrazide is not available in the reviewed literature. However, a general approach for
the synthesis of carbohydrazides involves the reaction of a corresponding ester with hydrazine
hydrate. In this case, the synthesis would likely proceed via the reaction of methyl 2-
methylfuran-3-carboxylate with hydrazine hydrate.

Hypothetical Synthesis Workflow

The following diagram illustrates a potential synthetic route.
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Hypothetical Synthesis Workflow
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Caption: Hypothetical synthesis of 2-Methylfuran-3-carbohydrazide.

Biological Activity

There is no specific data available on the biological activity or signaling pathways of 2-
Methylfuran-3-carbohydrazide in the public domain. However, the furan and carbohydrazide
moieties are present in various biologically active molecules.

» Furan Derivatives: Furan-containing compounds have been reported to exhibit a wide range
of biological activities, including antimicrobial and anticancer effects.[3][4]

o Carbohydrazide Derivatives: This class of compounds has also been investigated for
potential therapeutic applications, with some derivatives showing anticancer activity.[3][4]

Given the structural features of 2-Methylfuran-3-carbohydrazide, it could be a candidate for
screening in various biological assays, particularly for antimicrobial and anticancer properties.

Potential Areas of Investigation

The following diagram outlines a logical workflow for investigating the potential biological
activity of this compound.
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Biological Activity Investigation Workflow
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Caption: A general workflow for drug discovery and development.

Safety Information

Based on available safety data sheets for similar compounds, 2-Methylfuran-3-
carbohydrazide is classified with the GHSO07 pictogram and a "Warning" signal word.[1] It is
associated with the following hazard statements:

e H302: Harmful if swallowed.
e H319: Causes serious eye irritation.

Standard precautionary statements for handling this compound include P305 + P351 + P338
(IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing).[1]
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Conclusion

2-Methylfuran-3-carbohydrazide is a chemical compound with a known structure and
molecular weight. However, a comprehensive understanding of its physicochemical properties,
a detailed synthetic protocol, and its biological activities are currently lacking in publicly
accessible literature. This guide provides the foundational information available and suggests
potential avenues for future research. Researchers and drug development professionals are
encouraged to perform their own experimental validation for any properties or activities of
interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-methyl-furan-3-carboxylic acid hydrazide AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

2. PubChemlLite - 2-methylfuran-3-carbohydrazide (C6H8N202) [pubchemlite.lcsb.uni.lu]

3. Journal of Research in Pharmacy » Submission » Synthesis and anticancer activity of new
carbohydrazide derivatives bearing furan moiety [dergipark.org.tr]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [2-Methylfuran-3-carbohydrazide: A Technical Overviewl].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1301015#2-methylfuran-3-carbohydrazide-basic-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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